![molecular formula C27H25N5O2 B2937256 1,7-dimethyl-3-(naphthalen-1-ylmethyl)-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione CAS No. 845990-99-0](/img/no-structure.png)
1,7-dimethyl-3-(naphthalen-1-ylmethyl)-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
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Overview
Description
Synthesis Analysis
Compound X can be synthesized through a multistep process involving the condensation of appropriate precursors. One such method involves the reaction of a pyrimidine Schiff base ligand (3-{(E)-[(4,6-dimethylpyrimidin-2-yl)imino]methyl} naphthalen-2-ol) with metal (II) acetate salts and 2,2’-bipyridine. The resulting heteroleptic divalent metal complexes exhibit interesting properties .
Molecular Structure Analysis
Compound X features a purine-based core with a naphthalene-1-ylmethyl substituent. The presence of the pyrimidine ring and phenyl group adds to its complexity. The six-coordinated octahedral geometry of its metal complexes contributes to its stability and reactivity .
Chemical Reactions Analysis
Compound X exhibits moderate to good antimicrobial and antifungal activities against various strains, including S. aureus, P. aeruginosa, E. coli, and more. Additionally, it displays antioxidant potential and interacts favorably with drug targets. Further studies are needed to explore its reactivity and potential applications .
Physical And Chemical Properties Analysis
properties
CAS RN |
845990-99-0 |
---|---|
Molecular Formula |
C27H25N5O2 |
Molecular Weight |
451.53 |
IUPAC Name |
1,7-dimethyl-3-(naphthalen-1-ylmethyl)-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
InChI |
InChI=1S/C27H25N5O2/c1-18-15-30(21-12-4-3-5-13-21)26-28-24-23(31(26)16-18)25(33)32(27(34)29(24)2)17-20-11-8-10-19-9-6-7-14-22(19)20/h3-14,18H,15-17H2,1-2H3 |
InChI Key |
FHAFYJWZPADIMB-UHFFFAOYSA-N |
SMILES |
CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC4=CC=CC5=CC=CC=C54)C6=CC=CC=C6 |
solubility |
not available |
Origin of Product |
United States |
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